Cas no 1361590-73-9 (4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361590-73-9
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4992951
• Update Time: 2025-06-26

4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-2-3-8(6-10(7)14(18,19)20)9-4-5-11(15)13(17)12(9)16/h2-6H,1H3
• InChI Key： UFMDEKQWTIVNOW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C)=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

Introduction to 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361590-73-9)

4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361590-73-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple chlorine and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications. The compound’s molecular structure consists of two benzene rings connected by a single bond, with specific functional groups attached at designated positions. The methyl group at the 4'-position, alongside the trichloro substitution on the 2, 3, and 4-positions of one ring and the trifluoromethyl group at the 3'-position of the other ring, imparts unique electronic and steric characteristics that make it a subject of interest for various scientific investigations.

The synthesis of 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl involves a series of carefully controlled chemical reactions that require precise conditions to achieve high yield and purity. The process typically begins with the chlorination of biphenyl precursors, followed by selective fluorination and methylation. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to ensure the accurate placement of substituents. These synthetic strategies highlight the compound’s complexity and the expertise required to produce it in a laboratory setting.

In recent years, 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl has been explored for its potential applications in multiple domains. One notable area is its use as an intermediate in the development of advanced materials. The compound’s rigid aromatic structure and electron-withdrawing substituents make it a suitable candidate for designing liquid crystals, organic semiconductors, and other functional polymers. These materials are critical in modern electronics, where performance demands continue to escalate due to the miniaturization of devices.

Furthermore, research into 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl has extended into the pharmaceutical sector. The unique combination of chlorine and trifluoromethyl groups in its structure can influence its interaction with biological targets. This has prompted studies to investigate its potential as a lead compound for drug discovery. Specifically, derivatives of this biphenyl moiety have been examined for their ability to modulate enzyme activity and receptor binding. Such investigations are part of broader efforts to develop novel therapeutic agents that address unmet medical needs.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments, including biological systems. These simulations can provide insights into its reactivity, stability, and potential interactions with other molecules. Such computational approaches complement experimental studies and accelerate the discovery process by narrowing down promising candidates for further investigation.

The environmental impact of 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl is another consideration that has drawn attention from scientists. While its specific environmental fate is not yet fully understood, the presence of halogenated substituents suggests that it may exhibit persistence or bioaccumulation potential. Therefore, any future applications involving this compound would need to be assessed for their ecological implications. Regulatory agencies often require thorough toxicological studies before approving new chemicals for industrial or pharmaceutical use.

In conclusion, 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361590-73-9) represents a fascinating subject of study due to its complex structure and diverse potential applications. Its synthesis challenges require sophisticated chemical techniques but offer opportunities for innovation in materials science and drug development. As research continues to uncover new uses for this compound, 4'-Methyl-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl is likely to remain at the forefront of scientific exploration in both academic and industrial settings.